Cas no 861642-00-4 (2-ISOPROPYLDECALINE)
2-ISOPROPYLDECALINE structure
Product Name:2-ISOPROPYLDECALINE
CAS No:861642-00-4
MF:C13H24
MW:180.329664230347
CID:891149
PubChem ID:23559498
Update Time:2025-04-19
2-ISOPROPYLDECALINE Chemical and Physical Properties
Names and Identifiers
-
- 2-ISOPROPYLDECALINE
- 2-Isopropyldecaline500 µg
- 861642-00-4
- AKOS006294925
- 2-propan-2-yl-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene
-
- Inchi： 1S/C13H24/c1-10(2)12-8-7-11-5-3-4-6-13(11)9-12/h10-13H,3-9H2,1-2H3
- InChI Key： RIVBBHMGRSGNTJ-UHFFFAOYSA-N
- SMILES： C12CCCCC1CCC(C(C)C)C2
Computed Properties
- Exact Mass: 180.18800
- Monoisotopic Mass: 180.187800766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 4.24890
2-ISOPROPYLDECALINE Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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